3-[3-[(4-chlorophenyl)methylthio]-5-pyridin-4-yl-1,2,4-triazol-4-yl]-N,N-dimethyl-1-propanamine

• Molecular Formula: C19H22ClN5S
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 3-[3-[(4-chlorophenyl)methylsulfanyl]-5-pyridin-4-yl-1,2,4-triazol-4-yl]-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C19H22ClN5S/c1-24(2)12-3-13-25-18(16-8-10-21-11-9-16)22-23-19(25)26-14-15-4-6-17(20)7-5-15/h4-11H,3,12-14H2,1-2H3
• InChI Key: GURJGBCZYNRYAO-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C(=NN=C1SCC2=CC=C(C=C2)Cl)C3=CC=NC=C3

Description

3-[3-[(4-chlorophenyl)methylthio]-5-pyridin-4-yl-1,2,4-triazol-4-yl]-N,N-dimethyl-1-propanamine is a member of triazoles.

Scientific Research Applications

Synthesis and Antioxidant Properties

The compound has been used in the synthesis of new triazole derivatives, demonstrating notable antioxidant and antiradical activities. This involves a series of synthetic steps leading to various derivatives characterized by their structural and functional properties (Bekircan et al., 2008).

Antimicrobial and Anticancer Applications

A related pyridine-based heterocyclic derivative showed promising analgesic properties in tests, indicating potential for medical applications (Nigade, Chavan, & Deodhar, 2010). Furthermore, compounds incorporating similar structural motifs have been studied for their anticancer and antimicrobial activities, highlighting the compound's relevance in pharmaceutical research (Katariya, Vennapu, & Shah, 2021).

Structural and Electronic Properties in Chemistry

The compound's structural elements have been utilized in studying the properties of Iron(II) and Nickel(II) complexes, contributing significantly to inorganic chemistry and materials science (Sugiyarto, Craig, Rae, & Goodwin, 1993).

Synthesis of Novel Heterocyclic Compounds

The compound and its derivatives have been used in synthesizing various novel heterocyclic compounds, which possess significant potential in pharmaceutical applications due to their structural diversity and bioactivity (Bekircan, Ülker, & Menteşe, 2015).